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Compound of Interest

Compound Name: Ethyl 2,4,6-trimethylbenzoate

Cat. No.: B156424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2,4,6-trimethylbenzoate, an aromatic ester, is a compound of interest in various

scientific and industrial fields. This technical guide provides a comprehensive overview of its

synonyms, key properties, synthesis, and analytical methodologies. While its primary

applications have been in the fragrance and flavor industries, its structural motifs are also

explored in organic synthesis and medicinal chemistry. This document aims to be a core

resource for professionals requiring detailed information on this compound.

Synonyms
The following are recognized synonyms for Ethyl 2,4,6-trimethylbenzoate:

2,4,6-Trimethylbenzoic Acid Ethyl Ester[1]

Ethyl Mesitylenecarboxylate[1]

Mesitylenecarboxylic Acid Ethyl Ester[1]

Ethyl mesitoate[2]

Benzoic acid, 2,4,6-trimethyl-, ethyl ester[2][3]
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Chemical and Physical Properties
A summary of the key chemical and physical properties of Ethyl 2,4,6-trimethylbenzoate is

presented in the tables below. This data is essential for its handling, characterization, and

application in experimental settings.

Table 1: General Properties

Property Value Reference

Molecular Formula C₁₂H₁₆O₂ [1][2][3]

Molecular Weight 192.25 g/mol [2][3][4]

Appearance Colorless to light yellow liquid [1]

CAS Number 1754-55-8 [1][3]

Table 2: Physical Properties

Property Value Unit Reference

Boiling Point 121 / 7 mmHg °C [3]

Density 1.00 g/cm³ [3]

Refractive Index 1.5020 [3]

logP (Octanol/Water

Partition Coefficient)
2.789 [4]

Water Solubility

(log10WS)
-3.56 mol/L [4]

Table 3: Spectroscopic Data
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Spectroscopic Method Key Data Points Reference

Mass Spectrometry (GC-MS,

EI)

m/z peaks at 192 (M+), 147,

146, 163, 119
[2]

¹³C NMR
A spectrum is available in

public databases.
[2]

Synthesis of Ethyl 2,4,6-trimethylbenzoate
The most common method for the synthesis of Ethyl 2,4,6-trimethylbenzoate is the Fischer

esterification of 2,4,6-trimethylbenzoic acid with ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification
Materials:

2,4,6-trimethylbenzoic acid

Absolute ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Diethyl ether or other suitable extraction solvent

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

2,4,6-trimethylbenzoic acid in an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.
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Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude Ethyl 2,4,6-trimethylbenzoate.

The crude product can be purified by vacuum distillation.

Synthesis Workflow

Reactants

Process Product

2,4,6-trimethylbenzoic acid

Mix and RefluxEthanol

H₂SO₄ (catalyst)

Aqueous Workup
(Neutralization & Extraction)

Purification
(Vacuum Distillation) Ethyl 2,4,6-trimethylbenzoate

Click to download full resolution via product page
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Caption: Fischer Esterification Workflow for Ethyl 2,4,6-trimethylbenzoate Synthesis.

Analytical Methodologies
High-performance liquid chromatography (HPLC) is a suitable technique for the analysis of

Ethyl 2,4,6-trimethylbenzoate, allowing for purity assessment and quantification.

Experimental Protocol: HPLC Analysis
Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column

Mobile Phase:

A gradient or isocratic mixture of acetonitrile and water, with a small amount of acid (e.g.,

phosphoric acid or formic acid) to improve peak shape.

Procedure:

Standard Preparation: Prepare a stock solution of Ethyl 2,4,6-trimethylbenzoate of known

concentration in a suitable solvent (e.g., acetonitrile). Prepare a series of calibration

standards by diluting the stock solution.

Sample Preparation: Dissolve the sample containing Ethyl 2,4,6-trimethylbenzoate in the

mobile phase or a compatible solvent. Filter the sample through a 0.45 µm syringe filter

before injection.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase: Acetonitrile/water gradient (e.g., starting with 50:50 and increasing the

acetonitrile percentage over time)

Flow Rate: 1.0 mL/min
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Detection Wavelength: Determined by UV-Vis scan (typically around 230 nm for benzoyl

compounds)

Injection Volume: 10-20 µL

Analysis: Inject the standards and samples onto the HPLC system. Identify the peak

corresponding to Ethyl 2,4,6-trimethylbenzoate based on its retention time compared to the

standard. Quantify the amount of the compound in the sample by comparing its peak area to

the calibration curve generated from the standards.

Biological Activity
There is limited publicly available data on the specific biological activity of Ethyl 2,4,6-
trimethylbenzoate. While some sources suggest potential antimicrobial properties, detailed

studies confirming this and elucidating any mechanism of action are lacking. Research on

structurally related compounds, such as certain 2,4,6-trimethylbenzenesulfonyl hydrazones,

has shown antibacterial activity, but these findings cannot be directly extrapolated to the ethyl

ester. Further investigation is required to characterize the biological profile of Ethyl 2,4,6-
trimethylbenzoate. At present, no specific signaling pathways have been identified for this

compound.

Conclusion
This technical guide provides a foundational understanding of Ethyl 2,4,6-trimethylbenzoate
for researchers and professionals in drug development and related fields. The information on

its synonyms, physicochemical properties, synthesis, and analytical methods is intended to

support further research and application. The current gap in knowledge regarding its specific

biological activities presents an opportunity for future investigations to explore the potential of

this compound beyond its current applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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